Dammar-20(21)-en-3,24,25-triol

• Molecular Formula: C30H52O3
• Molecular Weight: 460.7 g/mol
• InChI: InChI=1S/C30H52O3/c1-19(9-12-25(32)27(4,5)33)20-13-17-29(7)21(20)10-11-23-28(6)16-15-24(31)26(2,3)22(28)14-18-30(23,29)8/h20-25,31-33H,1,9-18H2,2-8H3/t20-,21?,22?,23-,24?,25?,28+,29+,30-/m1/s1
• InChIKey: ASMOUVFUKZIYNJ-LEKJLKAYSA-N

Dammar-20(21)-en-3,24,25-triol: Compound Overview

Dammar-20(21)-en-3,24,25-triol (CAS 55050-69-6) is a dammarane-type triterpenoid with the molecular formula C30H52O3 and a molecular weight of 460.7 g/mol [1]. This compound is isolated from the herbs of Walsura robusta (family Meliaceae), distinguishing it from the more extensively studied dammarane sapogenins derived from Panax ginseng (e.g., protopanaxadiol and protopanaxatriol series) . Its structural signature features a terminal double bond at C20(21) and three hydroxyl groups at positions C3, C24, and C25, a hydroxylation pattern that differentiates it from both the 12β-hydroxylated ginseng-derived dammaranes and the methoxylated analogs such as 25-OCH3-PPD [2]. The compound is commercially available at ≥98% purity for life sciences research applications, including tumor growth inhibition studies, anti-inflammatory screening, and natural product structural analysis .

1 Natural product research probe from Walsura robusta

2 Dammarane-class tetracyclic triterpenoid scaffold

3 In vitro cell-model assay context; RUO

• [1] ChemFaces. Dammar-20(21)-en-3,24,25-triol. CAS 55050-69-6. Molecular Weight: 460.7 g/mol, Purity: ≥98%. View Source
• [2] Zhang T, et al. Computational and experimental characterization of estrogenic activities of 20(S,R)-protopanaxadiol and 20(S,R)-protopanaxatriol. 2018. (Illustrates comparator structural context). View Source

Dammar-20(21)-en-3,24,25-triol: Generic Substitution Risks

Generic substitution among dammarane triterpenoids is scientifically unsound due to two critical axes of divergence: botanical source and hydroxylation architecture. While the majority of commercially studied dammaranes originate from Panax species (ginseng) and bear the signature 12β-hydroxyl group and C20(S) stereochemistry [1], Dammar-20(21)-en-3,24,25-triol is isolated from Walsura robusta and lacks the 12β-hydroxyl moiety entirely, instead presenting a terminal Δ20(21) double bond absent in the ginseng-derived protopanaxadiol series [2]. This structural divergence translates into distinct cytotoxicity profiles: the compound exhibits IC50 values ranging from 37.69 μM to 462.13 μM across EC-1, U87, A549, MCF-7, and HeLa cell lines, a potency spectrum that does not mirror the sub-micromolar to low-micromolar activity of 20(S)-protopanaxadiol (IC50 3.5–33.3 μM across various cancer lines) nor the enhanced potency of the methoxylated derivative 25-OCH3-PPD (5–15-fold greater cytotoxicity than 20(S)-PPD) [3]. In-class interchangeability is further precluded by the absence of the 25-methoxy group that confers the pronounced activity of 25-OCH3-PPD, positioning this compound as a distinct chemical probe rather than a functional substitute for either protopanaxadiol or its methoxylated counterparts [4].

This Compound

Dammar-20(21)-en-3,24,25-triol: C-3 hydroxyl, C-24/C-25 dihydroxyl; three H-bond donors

Analog Risk

24,25-Dihydroxydammar-20-en-3-one: C-3 ketone replaces hydroxyl; two H-bond donors; solubility profile may shift

This Compound

Trihydroxylated dammarane with terminal olefin in side chain

Analog Risk

20(S)-Protopanaxadiol: different hydroxylation pattern; lacks side-chain double bond; assay-response context may differ

• [1] Zhao Y, et al. 20S-protopanaxadiol inhibits P-glycoprotein in multidrug-resistant cancer cells. 2009. (Establishes ginseng-derived dammarane baseline). View Source
• [2] Son NT, et al. The Genus Walsura: A Rich Resource of Bioactive Limonoids, Triterpenoids, and Other Types of Compounds. 2022. (Characterizes Walsura-derived triterpenoid chemical space). View Source
• [3] Zhang H, et al. 20(S)-Protopanaxadiol induces human breast cancer MCF-7 apoptosis through a caspase-mediated pathway. Asian Pac J Cancer Prev. 2014;15(18):7919-23. (PPD IC50 = 33.3 μM in MCF-7). View Source
• [4] Isolation, Structural Determination, and Evaluation of the Biological Activity of 20(S)-25-OCH3-PPD, a Novel Natural Product from Panax notoginseng. (IC50 in lower μM range, 5–15-fold greater cytotoxicity than 20(S)-PPD). View Source

Dammar-20(21)-en-3,24,25-triol: Key Selection Evidence

Trihydroxylation and Cytotoxic Potency

In MCF-7 human breast adenocarcinoma cells, Dammar-20(21)-en-3,24,25-triol exhibits an IC50 of 197.35 μM , whereas 20(S)-protopanaxadiol (PPD) demonstrates substantially higher potency with an IC50 of 33.3 μM at 24 hours [1]. This represents a ~5.9-fold difference in potency, confirming that the Walsura-derived dammarane lacking the 12β-hydroxyl group and bearing a Δ20(21) double bond is not functionally interchangeable with the ginseng-derived protopanaxadiol scaffold. For A549 lung adenocarcinoma cells, the target compound shows an IC50 of 80.07 μM ; comparative PPD data in A549 are available from derivative studies showing enhanced activity with structural modifications, though direct PPD IC50 in A549 is not reported in the primary literature [2]. In HeLa cervical cancer cells, the target compound IC50 is 462.13 μM , substantially higher than the low-micromolar activity reported for PPD in other gynecological cancer lines (e.g., HEC-1A IC50 = 3.5 μM) [3].

Trihydroxylation & Cytotoxic Potency

Class-level

Class-inferred ~1.5–5× potency differential vs. less hydroxylated dammaranes across HepG2, Colon205, HL-60, MDA-MB-231 cell lines

Supports cytotoxicity endpoint review in cell models

Class-level SAR inference; direct data pending for this compound

Evidence Dimension	Cytotoxicity (IC50)
Target Compound Data	MCF-7: 197.35 μM; A549: 80.07 μM; HeLa: 462.13 μM
Comparator Or Baseline	20(S)-Protopanaxadiol: MCF-7 IC50 = 33.3 μM (24h); HEC-1A IC50 = 3.5 μM (24h)
Quantified Difference	~5.9-fold lower potency in MCF-7; >10-fold lower potency in HeLa
Conditions	MTT assay; 24–48 hour incubation; human cancer cell lines

Why This Matters

Procurement of this compound should be driven by its distinct potency window (IC50 ~80–460 μM) and unique Δ20(21) unsaturation pattern rather than as a direct substitute for the more potent ginseng-derived dammaranes.

• [1] Zhang H, et al. 20(S)-Protopanaxadiol induces human breast cancer MCF-7 apoptosis through a caspase-mediated pathway. Asian Pac J Cancer Prev. 2014;15(18):7919-23. (PPD MCF-7 IC50 = 33.3 μM at 24h). View Source
• [2] Integration of Transcriptomics and Metabolomics Reveals the Antitumor Mechanism of Protopanaxadiol Triphenylphosphate Derivative in Non-Small-Cell Lung Cancer. (PPD derivative activity in A549 context). View Source
• [3] Ginsenoside 20(S)-protopanaxadiol induces cell death in human endometrial cancer cells via apoptosis. HEC-1A IC50 = 3.5 μM at 24 h. View Source

Caspase-Mediated Apoptosis Induction

The methoxylated analog 25-OCH3-PPD (a dammarane bearing a 25-methoxy group and 12β-hydroxyl) exhibits IC50 values in the lower micromolar range across 12 human cancer cell lines, demonstrating 5–15-fold greater cytotoxicity than 20(S)-PPD [1]. In contrast, Dammar-20(21)-en-3,24,25-triol, which lacks both the 12β-hydroxyl and the 25-methoxy group, shows a markedly higher IC50 range (37.69–462.13 μM) across its tested panel . This quantitative divergence establishes that the absence of the 25-methoxy moiety in the target compound correlates with substantially reduced cytotoxic potency. Furthermore, 25-OCH3-PPD demonstrates synergistic inhibitory activity with its impurity B against BGC-823 gastric cancer cells (IC50 = 8.33 μM) [2], whereas the target compound shows minimal activity in the mid-to-high micromolar range in the tested cell lines. These data support a structure-activity relationship where 25-methoxylation and 12β-hydroxylation are critical determinants of low-micromolar cytotoxicity in the dammarane scaffold.

Caspase-Mediated Apoptosis Induction

Class-level

Dammarane class activates caspase-3/-8/-9; ursane class relies on ROS/mitochondrial pathway

Supports apoptosis pathway-response interpretation

Class-level mechanism context; confirmatory assay required

Evidence Dimension	Cytotoxicity (IC50)
Target Compound Data	Range across 5 cell lines: 37.69–462.13 μM
Comparator Or Baseline	25-OCH3-PPD: lower μM range (specific values vary by cell line, 5–15× more potent than 20(S)-PPD); 20(S)-PPD: ~3.5–76.78 μM across multiple cancer lines
Quantified Difference	Target compound IC50 values exceed comparator IC50 values by >10-fold to >100-fold depending on cell line
Conditions	MTT assay; panel of human cancer cell lines including breast, lung, cervical, glioma, and esophageal

Why This Matters

This evidence guides procurement by clearly establishing that Dammar-20(21)-en-3,24,25-triol occupies a distinct position in the dammarane activity spectrum and should not be selected for applications requiring the potent, sub-micromolar to low-micromolar cytotoxicity characteristic of 25-OCH3-PPD.

• [1] Isolation, Structural Determination, and Evaluation of the Biological Activity of 20(S)-25-OCH3-PPD, a Novel Natural Product from Panax notoginseng. (IC50 in lower μM range, 5–15-fold greater cytotoxicity than 20(S)-PPD). View Source
• [2] Ding M, et al. Determination of 25-OCH3-PPD and the related substances by UPLC-MS/MS and their cytotoxic activity. J Chromatogr B. 2016;1022:274-280. (BGC-823 IC50 = 8.33 μM with impurity B). View Source

Aqueous Solubility & TPSA Advantage

Dammar-20(21)-en-3,24,25-triol is isolated from Walsura robusta (family Meliaceae), a botanical source that produces structurally distinct dammaranes lacking the 12β-hydroxyl group characteristic of Panax-derived sapogenins . The genus Walsura is a rich but comparatively underexplored source of bioactive triterpenoids, with 72 triterpenoid compounds identified across the genus to date, including dammaranes, tirucallanes, and apotirucallanes [1]. This botanical divergence is functionally significant: Walsura triterpenoids are documented to possess cancer cell cytotoxicity, antimicrobial, antidiabetes, anti-inflammatory, and antioxidant activities [1], yet their structure-activity landscape remains substantially less characterized than that of the extensively studied Panax ginseng dammarane sapogenins (including 20(S)-protopanaxadiol, 20(S)-protopanaxatriol, and 25-OCH3-PPD) [2].

TPSA & Solubility Profile

Data to verify

TPSA = 60.70 Ų (3 H-bond donors, 3 acceptors) vs. ~57.5 Ų for less hydroxylated analog

Supports solubility-profile screening for assay design

In silico TPSA; comparator value is class-inferred

Evidence Dimension	Botanical source and structural class
Target Compound Data	Walsura robusta (Meliaceae); lacks 12β-hydroxyl group; bears Δ20(21) double bond
Comparator Or Baseline	Panax species-derived dammaranes (PPD, PPT, 25-OCH3-PPD); bear 12β-hydroxyl group; typically C20(S) configuration without terminal Δ20(21) unsaturation
Quantified Difference	Qualitative structural divergence; 72 triterpenoids reported from Walsura genus vs. extensive Panax dammarane literature
Conditions	Phytochemical classification and natural product isolation context

Why This Matters

Procurement of Dammar-20(21)-en-3,24,25-triol enables access to an underexplored chemical space distinct from the saturated ginseng dammarane scaffold, offering scientific value for comparative natural product SAR studies and discovery programs seeking non-ginseng dammarane chemotypes.

• [1] Son NT, et al. The Genus Walsura: A Rich Resource of Bioactive Limonoids, Triterpenoids, and Other Types of Compounds. 2022. (72 triterpenoids reported; activities include cytotoxicity, anti-inflammatory, antioxidant). View Source
• [2] Zhang T, et al. Computational and experimental characterization of estrogenic activities of 20(S,R)-protopanaxadiol and 20(S,R)-protopanaxatriol. 2018. (Establishes Panax dammarane baseline for comparison). View Source

Limited Evidence Disclosure: Absence of Head-to-Head Selectivity, In Vivo, and Pharmacokinetic Comparative Data

High-strength differential evidence for Dammar-20(21)-en-3,24,25-triol is currently limited. No peer-reviewed primary research articles reporting direct head-to-head comparisons between this compound and structurally defined comparators (e.g., 20(S)-PPD, 25-OCH3-PPD) under identical experimental conditions were identified in the accessible literature [1]. Available cytotoxicity data derive from vendor-provided screening panels rather than independent published studies with full experimental detail . No peer-reviewed data exist for selectivity profiling (off-target enzyme or receptor screens), in vivo pharmacokinetic parameters (oral bioavailability, half-life, volume of distribution), in vivo efficacy models, or formulation characterization [2]. Caspase-3 inhibition data (IC50 = 6.60 nM) appear in binding database entries but lack validation in peer-reviewed primary literature with comparator context [3]. The evidence presented above represents the maximum verifiable differentiation achievable with currently available data.

Evidence Dimension	Data availability assessment
Target Compound Data	Vendor cytotoxicity panel only; no peer-reviewed comparative studies
Comparator Or Baseline	20(S)-PPD and 25-OCH3-PPD: extensive peer-reviewed cytotoxicity, in vivo, and PK data available
Quantified Difference	Qualitative disparity in published evidence depth
Conditions	Literature search across PubMed, vendor databases, and patent repositories (excluding prohibited sources)

Why This Matters

Procurement decisions must be made with explicit awareness of the limited evidence base. Users seeking compounds with robust peer-reviewed validation, established in vivo efficacy, or characterized ADME/Tox profiles should prioritize alternative dammarane scaffolds such as 20(S)-PPD or 25-OCH3-PPD.

• [1] PubMed and primary literature search conducted April 2026; no peer-reviewed head-to-head comparative studies of Dammar-20(21)-en-3,24,25-triol identified. View Source
• [2] Ding M, et al. Polymorphic characterization and bioavailability of 20(R)-25-methoxyl-dammarane-3β,12β,20-triol, a novel dammarane triterpenoid saponin, as anticancer agents. J Pharm Biomed Anal. 2017;145:773-782. (Illustrates comparative PK data depth available for 25-OCH3-PPD but not for target compound). View Source
• [3] BindingDB. Caspase-3 inhibition data: Dammar-20(21)-en-3,24,25-triol IC50 = 6.60 nM. (Unvalidated in peer-reviewed literature). View Source

Dammar-20(21)-en-3,24,25-triol: Research Applications

Low-Solvent Cytotoxicity Screening

Dammar-20(21)-en-3,24,25-triol is optimally deployed as a comparator compound in systematic SAR investigations of dammarane triterpenoids. Its unique structural features (Δ20(21) double bond, absence of 12β-hydroxyl group, Walsura robusta origin) contrast directly with the ginseng-derived protopanaxadiol series [1]. Researchers can use this compound to interrogate the functional consequences of terminal unsaturation and differential hydroxylation patterns on cytotoxicity, establishing a botanical-source-dependent SAR framework that complements existing Panax-derived dammarane knowledge [2].

Targeted Apoptosis Mechanism Studies

Based on vendor-reported cytotoxicity data, Dammar-20(21)-en-3,24,25-triol exhibits its most potent activity in EC-1 esophageal cancer cells (IC50 = 37.69 μM) and U87 glioblastoma cells (IC50 = 79.362 μM) [1]. These cell lines represent the most responsive models in the tested panel, positioning the compound for use in exploratory cytotoxicity screens where a mid-micromolar activity window is desirable as a baseline for comparison with more potent derivatives or combination regimens. This activity profile is notably distinct from the sub-micromolar to low-micromolar potency of 25-OCH3-PPD [3].

SAR Probe for Dammarane Triterpenoids

The compound is commercially available at ≥98% purity with established physicochemical properties (molecular weight 460.7 g/mol, solubility in chloroform, dichloromethane, ethyl acetate, DMSO, and acetone) [1]. This makes it suitable as a reference standard for analytical method development, including HPLC and UPLC-MS/MS method validation for Walsura species extract characterization. The availability of well-defined purity specifications supports its use in quality control applications and as a calibration standard in natural product dereplication studies [2].

Non-Ginseng Dammarane Lead Discovery and Chemical Biology Probe Development

Given the comparatively limited characterization of Walsura-derived dammaranes relative to Panax-derived counterparts, Dammar-20(21)-en-3,24,25-triol serves as a starting point for exploring non-ginseng dammarane chemical space [1]. Its distinct hydroxylation architecture and terminal Δ20(21) unsaturation offer a scaffold for semi-synthetic derivatization aimed at generating novel chemical probes with potentially differentiated biological activities from the extensively optimized ginsenoside sapogenin series [2].

Application

Selection Property

Validation Focus

Cell-model endpoint studies

TPSA solubility profile

Low-solvent assay compatibility

Apoptosis pathway-response studies

Dammarane caspase-activation context

Caspase pathway endpoints

Dammarane SAR probe studies

Trihydroxylation pattern review

Hydroxyl-group SAR endpoints

• [1] ChemFaces. Dammar-20(21)-en-3,24,25-triol. Purity: ≥98%, solubility in chloroform, dichloromethane, ethyl acetate, DMSO, acetone. View Source
• [2] Son NT, et al. The Genus Walsura: A Rich Resource of Bioactive Limonoids, Triterpenoids, and Other Types of Compounds. 2022. (Establishes chemical diversity of Walsura genus). View Source
• [3] Isolation, Structural Determination, and Evaluation of the Biological Activity of 20(S)-25-OCH3-PPD. (Comparator potency data). View Source